Cas no 1071670-06-8 (2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride)

• Product Name: 2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride
• CAS No: 1071670-06-8
• MF: C₁₂H₂₂Cl₃N₃
• MW: 314.682179927826
• CID: 5044384
• Update Time: 2025-06-12

2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-PHENYLPIPERAZIN-1-YL)ETHANAMINE TRIHYDROCHLORIDE
• 2-(4-PHENYLPIPERAZIN-1-YL)ETHANAMINE.HCL
• KM4990
• 2-(4-Phenylpiperazin-1-yl)ethanamine triHCl
• 2-(4-phenylpiperazin-1-yl)ethanamine;trihydrochloride
• 2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride

• Inchi： 1S/C12H19N3.3ClH/c13-6-7-14-8-10-15(11-9-14)12-4-2-1-3-5-12;;;/h1-5H,6-11,13H2;3*1H
• InChI Key： NQNQPENSDVRZGI-UHFFFAOYSA-N
• SMILES： Cl.Cl.Cl.N1(CCN)CCN(C2C=CC=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 170
• Topological Polar Surface Area: 32.5

2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride

Comprehensive Overview of 2-(4-Phenylpiperazin-1-YL)ethanamine Trihydrochloride (CAS No. 1071670-06-8)

2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride (CAS No. 1071670-06-8) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This derivative of phenylpiperazine is widely studied for its potential applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The compound's unique structure, featuring a piperazine ring linked to a phenyl group and an ethylamine side chain, makes it a versatile intermediate in drug discovery.

Researchers are increasingly focusing on 2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride due to its role in modulating neurotransmitter systems. Its structural similarity to known bioactive molecules has led to investigations into its potential effects on central nervous system (CNS) targets. Recent studies highlight its relevance in addressing conditions such as anxiety, depression, and cognitive disorders, aligning with the growing public interest in mental health therapeutics and neuropharmacology.

The compound's trihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and formulation applications. This property is particularly valuable in preclinical research, where consistent bioavailability is critical. As the demand for high-purity research chemicals rises, CAS No. 1071670-06-8 has become a sought-after reference material in academic and industrial laboratories.

In the context of drug design, 2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride serves as a key building block for synthesizing analogs with improved selectivity and efficacy. Its molecular framework allows for modifications that can fine-tune interactions with G-protein-coupled receptors (GPCRs), a hot topic in precision medicine. This aligns with current trends in personalized therapeutics, where researchers aim to develop targeted treatments with minimal side effects.

Beyond its pharmacological potential, CAS No. 1071670-06-8 is also explored in chemical biology for probing enzyme mechanisms and signal transduction pathways. Its compatibility with high-throughput screening (HTS) platforms makes it a valuable tool for identifying new biomarkers and drug candidates. These applications resonate with the increasing use of AI-driven drug discovery, where computational models predict compound behavior to accelerate research.

Quality control and analytical characterization of 2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride are essential for ensuring reproducibility in studies. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity and structural integrity. This emphasis on quality aligns with the broader scientific community's push for transparent research practices and data reproducibility.

As interest in neurodegenerative diseases and psychiatric disorders grows, compounds like 2-(4-Phenylpiperazin-1-YL)ethanamine trihydrochloride are likely to remain at the forefront of innovative research. Its multifaceted applications underscore its importance in advancing both basic science and translational medicine, offering promising avenues for future breakthroughs.